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Compound of Interest

Compound Name: Fmoc-Asn-OH

Cat. No.: B557076

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling protocols for
Fmoc-Asn-OH (Na-(9-Fluorenylmethoxycarbonyl)-L-asparagine), a key reagent in solid-phase
peptide synthesis (SPPS). Adherence to these guidelines is essential for ensuring laboratory
safety and maintaining the integrity of experimental outcomes. This document also addresses
the often-used trityl-protected form, Fmoc-Asn(Trt)-OH, and outlines its advantages in peptide
synthesis.

Chemical and Physical Properties

Fmoc-Asn-OH is a white to off-white crystalline powder.[1] Understanding its physical and
chemical properties is the first step toward safe handling.
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Property Value References
Molecular Formula C19H18N20s5 [2]

Molecular Weight 354.36 g/mol [2]

CAS Number 71989-16-7 [3]

EC Number 276-252-2 [3]

Melting Point ~190 °C (decomposes)

- Slightly soluble in water.
Solubility _ [1][3]
Soluble in DMSO and DMF.

Storage Temperature 2-8°C [4]

Hazard Identification and Safety Precautions

While Fmoc-Asn-OH is not classified as a hazardous substance according to Regulation (EC)
No 1272/2008, it is crucial to handle all chemicals with caution.[3][5] The primary risks
associated with Fmoc-Asn-OH powder are mechanical irritation and potential hazards from
dust inhalation.

GHS Hazard Information for the related compound Fmoc-Asn(Trt)-OH:

. Hazard Class and
Pictogram Hazard Statement
Category

Hazardous to the aquatic H411: Toxic to aquatic life with

environment, long-term hazard long lasting effects.[6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Fmoc-Asn-OH powder to minimize
exposure.
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PPE

Specification

Eye Protection

Safety glasses with side-shields or goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Respiratory Protection

A NIOSH-approved N95 or P1 dust mask should
be used when handling large quantities or when

dust generation is likely.[4][6]

Body Protection

A laboratory coat should be worn.

Safe Handling Workflow

The following diagram outlines the standard workflow for the safe handling of Fmoc-Asn-OH

powder in a laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

i

Don Appropriate PPE

i

Prepare a Clean and Ventilated Workspace

Handling

Weigh Powder in a Fume Hood or Vented Enclosure

. If Spill Occurs

Carefully Transfer Powder to Reaction Vessel Clean Up Spills Promptly

fter Use

torage & Disposal

Seal Container Tightly After Use

:

Store at 2-8°C in a Dry Place

End of Lifecycle

Dispose of Waste According to Local Regulations
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Resm with Free Am|ne

Repeat Cycle

Wash
(e.g., DMF)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Fmoc-Asn-OH Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557076#safety-and-handling-of-fmoc-asn-oh-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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